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Compound of Interest |

Compound Name: Ethyl 4-aminocinnamate
CAS No.: 5048-82-8
Cat. No.: B1331338

Get Quote

An In-depth Technical Guide to the Core Properties of Ethyl 4-aminocinnamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4-aminocinnamate is a bifunctional organic molecule that has garnered significant
interest within the scientific community. As an ester of 4-aminocinnamic acid, it possesses a
unique electronic and structural profile, featuring a primary aromatic amine, an a,B-unsaturated
ester, and a phenyl ring. This combination of functional groups imparts a versatile reactivity that
makes it a valuable intermediate and building block in diverse fields, ranging from medicinal
chemistry to advanced materials science. This guide provides a comprehensive overview of its
fundamental properties, synthesis, reactivity, and applications, offering field-proven insights for
professionals engaged in research and development.

Chemical and Physical Properties

Ethyl 4-aminocinnamate is typically encountered as a light yellow or off-white crystalline solid
at room temperature. Its core physicochemical properties are essential for its application in
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synthesis and formulation, dictating parameters such as solvent selection, reaction

temperature, and purification methods.

Property Value Reference(s)
ethyl (E)-3-(4-
IUPAC Name y (B3 [1]
aminophenyl)prop-2-enoate
CAS Number 5048-82-8 [1]
Molecular Formula C11H13NO2
Molecular Weight 191.23 g/mol
Light yellow to off-white
Appearance ) ) [2]
crystalline solid
Melting Point 70-74 °C
Boiling Point 347 °C at 760 mmHg
Density 1.13 g/cm3
Flash Point 1929 °C
Insoluble in water. Soluble in
various organic solvents
Solubility including ethanol, [311415][6]
Dimethylformamide (DMF),
and Dichloromethane (DCM).
Store under inert gas (Nitrogen
Storage

or Argon) at 2-8 °C.

Spectroscopic Profile

The structural characterization of Ethyl 4-aminocinnamate is unequivocally established

through standard spectroscopic techniques. The data presented below are foundational for

reaction monitoring and quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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The proton and carbon NMR spectra provide a complete map of the molecule's structure. The
trans-configuration of the alkene is confirmed by the large coupling constant (J = 16.2 Hz)
between the vinylic protons.[2]

e 'H NMR (400 MHz, CDCIs): 6 7.60 (d, J = 16.2 Hz, 1H, Ar-CH=CH), 7.33 (d, J = 8.5 Hz, 2H,
Ar-H ortho to CH=CH), 6.64 (d, J = 8.5 Hz, 2H, Ar-H ortho to NHz), 6.23 (d, J = 16.2 Hz, 1H,
Ar-CH=CH), 4.24 (q, J = 7.1 Hz, 2H, OCH2CHs), 3.98 (s, 2H, NH2), 1.32 (t, J = 7.2 Hz, 3H,
OCH2CHs).[2]

« 13C NMR (101 MHz, CDCls): 8 167.9 (C=0), 148.9 (C-NHz), 145.0 (Ar-CH=CH), 130.0 (Ar-C
ortho to CH=CH), 124.7 (Ar-C ipso to CH=CH), 114.9 (Ar-C ortho to NH2), 113.7 (Ar-
CH=CH), 60.3 (OCH2CHs), 14.5 (OCH2CHs).[2]

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the key functional groups. Data is available in public
databases such as SpectraBase, typically acquired via techniques like Attenuated Total
Reflectance (ATR) or as a cast film from a solvent like chloroform.[8] Key expected absorptions
include N-H stretching from the amine, C=0 stretching from the ester, C=C stretching from the
alkene, and C-O stretching.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the compound. For Ethyl 4-
aminocinnamate, the expected molecular ion peak [M]* would be at m/z 191.23. Electrospray
ionization (ESI) would likely show the protonated molecule [M+H]* at m/z 192.24.[4]

Synthesis and Purification

A reliable and frequently cited method for the laboratory-scale synthesis of Ethyl 4-
aminocinnamate is the chemical reduction of its nitro precursor, Ethyl 4-nitrocinnamate. The
causality behind this choice lies in the commercial availability of the starting material and the
high efficiency of nitro group reductions. The Stannous Chloride (SnClz) method is a classic
and robust choice for this transformation.[5]
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Experimental Protocol: Reduction of Ethyl 4-
hitrocinnamate

Objective: To synthesize Ethyl 4-aminocinnamate via the reduction of the nitro group of Ethyl

4-nitrocinnamate using stannous chloride.

Materials:

Ethyl 4-nitrocinnamate

Stannous chloride (SnCl2:2H20)

Glacial acetic acid

Concentrated hydrochloric acid (HCI)

Sodium hydroxide (NaOH) solution

Ethanol

Sodium dithionite (optional, for ensuring complete reduction)

Deionized water

Ice

Procedure:

In a round-bottom flask, dissolve Ethyl 4-nitrocinnamate (1.0 eg.) in a minimal amount of hot
glacial acetic acid.

To this hot solution, cautiously add stannous chloride (approx. 4-5 eq.) followed by
concentrated hydrochloric acid.

Heat the reaction mixture to boiling under reflux. The progress can be monitored by TLC until
the starting material is consumed.

Once the reaction is complete, pour the mixture onto crushed ice.
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Carefully neutralize the acidic solution by adding an excess of aqueous sodium hydroxide
until the solution is strongly basic and tin salts have precipitated.

Filter the crude product precipitate.

For purification, dissolve the crude solid in ethanol. If necessary, treat with a small amount of
aqueous sodium dithionite to reduce any remaining nitro or intermediate species.

Filter the hot ethanol solution to remove any insoluble materials.

Allow the filtrate to cool, inducing crystallization of the pure Ethyl 4-aminocinnamate. The
product can be further purified by recrystallization from aqueous ethanol.[5]
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Starting Materials

[Ethyl 4-nitrocinnamatea [Glacial Acetic Acid] 4(SnCI2-2H20 / HCD

Reaction & Workup

1. Dissolve in hot
Acetic Acid

'y

[2. Add SnCI2 / HCD

G. Heat to Reflua
G. Pour onto Ice]

5. Neutralize with NaOH

:

6. Filter Crude Product

Purification

7. Dissolve in Ethanol

[8. Recrystallizea

Pure Ethyl 4-aminocinnamate
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Caption: Key reactive sites of Ethyl 4-aminocinnamate.

Applications in Drug Development and Materials
Science

The versatile structure of Ethyl 4-aminocinnamate makes it a valuable component in several
high-tech applications.

o Pharmaceutical Intermediate: It serves as a key building block for the synthesis of complex
therapeutic agents. Researchers have incorporated it into novel peptidomimetic structures
designed as inhibitors of viral proteases, such as those from SARS-CoV-2 and Hepatitis C
virus. [3][9][10]lts structure allows it to act as a linker, connecting recognition elements to
electrophilic "warheads" that target cysteine residues in enzyme active sites. [10]* Materials
Science: The ability of the cinnamate moiety to undergo photodimerization is the basis for its
use in smart materials. When grafted onto polymer backbones like polyphosphazenes, it
enables the creation of materials that can be cross-linked with UV light and have their cross-
links reversed with different wavelengths, leading to self-healing or remendable properties.
[11][12]* Cosmetics and Skincare: Cinnamate derivatives are known for their ability to absorb
UV radiation. Consequently, Ethyl 4-aminocinnamate and related structures are explored
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for use as UV-filtering agents in sunscreens and other skincare products to protect against

sun damage. [13]

Safety and Handling

As with any laboratory chemical, proper handling of Ethyl 4-aminocinnamate is crucial to

ensure personnel safety. It is classified as an irritant.

Hazard Type GHS Information Precautionary Measures
P280: Wear protective gloves.
o S P302+P352: IF ON SKIN:
Skin Irritation H315: Causes skin irritation

Wash with plenty of soap and

water.

o H319: Causes serious eye
Eye Irritation o
irritation

P280: Wear eye protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

, _ H335: May cause respiratory
Respiratory Irritation

P261: Avoid breathing dust.
P304+P340: IF INHALED:

Remove person to fresh air

irritation
and keep comfortable for
breathing.
o o Avoid contact with strong
Incompatibilities Strong oxidizing agents

oxidizers. [14]

Store at 2-8 °C under an inert
Storage
atmosphere.

Keep container tightly closed
in a dry and well-ventilated

place. [7]

Data compiled from references.[1][6][7]

Conclusion
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Ethyl 4-aminocinnamate is a molecule of significant utility, bridging the gap between

fundamental organic synthesis and applied sciences. Its well-defined physicochemical

properties, predictable reactivity, and straightforward synthesis make it an accessible and

powerful tool for researchers. Its demonstrated applications as a precursor to potent enzyme

inhibitors and as a functional component in self-healing materials underscore its continuing

relevance in both drug discovery and materials innovation. This guide serves as a foundational

resource, enabling scientists and developers to harness the full potential of this versatile

chemical compound.
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+ Google Patents. (2016). Monodisperse glycogen and phytoglycogen nanoparticles and use
thereof as additives in cosmetics, pharmaceuticals, and food products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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